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Initial Clarification: AN7602 is not a USB HID Device

It is important to clarify that the initially mentioned "AN7602" is a Green Current Mode PWM
Controller and not a Universal Serial Bus (USB) Human Interface Device (HID). Therefore, a
direct implementation comparison between AN7602 and other USB HID examples is not
feasible. This guide will instead provide a comprehensive comparison of common USB HID
implementation examples from leading microcontroller vendors, focusing on aspects relevant to
researchers, scientists, and drug development professionals who may utilize custom HID
devices for data acquisition, instrument control, and other specialized applications.

This guide will explore USB HID implementations on popular microcontroller platforms from
STMicroelectronics (STM32), Microchip (PIC), and Silicon Labs (EFM32). These platforms are
frequently used in laboratory settings for creating custom scientific instruments and data

logging devices.

Quantitative Data Summary

The performance of a USB HID implementation can be critical in research applications where
timing and data integrity are paramount. The following table summarizes key performance

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13688822#bc-rfq
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#a-comparative-guide-to-usb-hid-implementations-for-researchers-and-scientists
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#a-comparative-guide-to-usb-hid-implementations-for-researchers-and-scientists
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#a-comparative-guide-to-usb-hid-implementations-for-researchers-and-scientists
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

metrics for typical USB HID implementations on different microcontroller platforms. The data

presented is based on full-speed USB implementations, which are common for HID devices.

Feature

STMicroelectronics
(STM32)

Microchip (PIC)

Silicon Labs
(EFM32)

Maximum Throughput
(Full-Speed)

Up to 64 KB/s

Up to 64 KB/s

Up to 64 KB/s

Typical Latency (Full-
Speed)

1ms polling interval is

achievable[1]

1ms polling interval is

achievable[1]

1ms polling interval is

achievable

Power Consumption

Varies by MCU series

(e.g., low-power 'L’

Varies by MCU series
(e.g., XLP for eXtreme

Strong focus on low-

energy operation in

series available) Low Power) Gecko series
MPLAB X IDE,
Development STM32CubelDE, ) ] o ]
) Microchip Code Simplicity Studio
Environment STM32CubeMX _
Configurator (MCC)

USB Library/Stack

STM32Cube USB

Device Library

Microchip Libraries for
Applications (MLA) /

Harmony

EFM32 USB Device
Stack

Ease of

Implementation

High-level code
generation with
STM32CubeMX
simplifies setup[2][3]

Well-documented
examples and libraries
available[4][5][6]

Integrated
development
environment with

examples[7][8]

Experimental Protocols

To ensure accurate and reproducible performance measurements of USB HID

implementations, standardized experimental protocols are essential. Below are detailed

methodologies for evaluating key performance metrics.

Protocol 1: Latency Measurement

Objective: To measure the time elapsed from a physical event trigger on the device to the

reception of the corresponding USB HID report by the host computer.
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Materials:

Microcontroller development board with the implemented USB HID firmware.

Host computer with a USB port and appropriate software for receiving HID reports.
Oscilloscope with at least two channels.

Function generator or a simple switch circuit to trigger an event.

A GPIO pin on the microcontroller designated for signaling.

Procedure:

Configure the microcontroller firmware to toggle a GPIO pin immediately after sending a
USB HID report.

Connect the event trigger (e.g., a push button or a signal from a function generator) to an
input pin on the microcontroller.

Connect one oscilloscope probe to the event trigger signal and the other probe to the
signaling GPIO pin.

Trigger the event.

On the oscilloscope, measure the time difference between the rising edge of the event
trigger signal and the rising edge of the GPIO signal. This time represents the device-side
latency.

For end-to-end latency, a host application can be developed to timestamp the arrival of the
HID report. The time difference between the event trigger and the host timestamp provides
the total latency. However, this includes host-side processing delays. The oscilloscope
method provides a more direct measure of the device and USB transaction latency.

Protocol 2: Throughput Measurement

Objective: To determine the maximum sustained data transfer rate from the HID device to the

host computer.
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Materials:
e Microcontroller development board with the implemented USB HID firmware.
e Host computer with a USB port.

» A host application designed to receive and count incoming HID reports over a specific
duration.

Procedure:

« In the microcontroller firmware, create a loop that continuously sends HID reports with a
payload of the maximum size (typically 64 bytes for full-speed) as quickly as the USB
controller allows.

e On the host computer, run the custom application that opens the HID device and
continuously reads incoming reports.

e The host application should record the total number of bytes received over a fixed period
(e.g., 10 seconds).

o Calculate the throughput in kilobytes per second (KB/s) by dividing the total bytes received
by the duration of the measurement.

o Repeat the measurement multiple times to ensure the result is consistent.

Visualizations
Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key concepts in USB HID
implementation and testing.
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Caption: Signaling pathway of a USB HID data transfer from device to host.
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Caption: Experimental workflow for measuring USB HID latency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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